6-Cyano-3-iodo-imidazo[1,2-A]pyridine-2-carboxylic acid ethyl ester

• IUPAC Name: ethyl 6-cyano-3-iodoimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C11H8IN3O2/c1-2-17-11(16)9-10(12)15-6-7(5-13)3-4-8(15)14-9/h3-4,6H,2H2,1H3
• InChI Key: YSUULCMRDKEJOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C=C(C=CC2=N1)C#N)I
• Molecular Formula: C11H8IN3O2
• DSSTOX Substance ID: DTXSID00722957
• Molecular Weight: 341.10 g/mol
• CAS RN: 885275-50-3

Description

The compound "6-Cyano-3-iodo-imidazo[1,2-A]pyridine-2-carboxylic acid ethyl ester" is a derivative of imidazo[1,2-a]pyridine, which is a class of heterocyclic aromatic organic compounds. These compounds are known for their diverse pharmacological activities and are often used as building blocks in medicinal chemistry for the synthesis of various therapeutic agents.

Synthesis Analysis

The synthesis of related ethyl esters of cyano-containing pyridinecarboxylic acids is well-documented. For instance, ethyl esters of 5-cyano-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids with different pyridyl groups as substituents have been synthesized and further hydrolyzed to give the corresponding carboxylic acids, which can undergo decarboxylation to yield pyridinecarbonitriles . Similarly, the synthesis of ethyl or methyl esters of 5-cyano-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids with various polar groups as substituents has been described, with routine conversion to the corresponding carboxylic acids . These methods could potentially be adapted for the synthesis of the compound by introducing the appropriate iodine substituent at the correct position on the pyridine ring.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives has been studied using X-ray diffraction analysis, which provides detailed information about the arrangement of atoms within the molecule . This technique could be employed to determine the precise molecular structure of "this compound" and confirm the position of the iodine and cyano groups on the imidazo[1,2-a]pyridine framework.

Chemical Reactions Analysis

The chemical reactivity of cyano and ester groups in pyridine derivatives has been explored in various reactions. For example, the conversion of 5-amino-1-aryl-1H-pyrazole-4-carboxylic acid, ethyl esters to 5-cyano esters involves diazotization followed by oxidation and cyanide displacement . This indicates that the cyano group in the compound of interest may also participate in similar reactions, providing a pathway for further chemical modifications. Additionally, the synthesis of N-fused heterocyclic compounds, including imidazo[1,2-a]pyridine derivatives, has been achieved through multi-component cascade reactions, which could be relevant for the chemical transformation of the compound .

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of "this compound" are not directly reported, the properties of related compounds can provide some insights. The presence of the cyano group is known to influence the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological targets . The ethyl ester moiety may contribute to the compound's solubility in organic solvents, which is important for its application in medicinal chemistry. The iodine substituent could also affect the compound's density and reactivity, particularly in halogen bonding interactions.

Scientific Research Applications

Antimicrobial Activity

Compounds derived from imidazo[1,2-a]pyridine-2-carboxylic acid, such as ethyl esters, have been synthesized and evaluated for their antimicrobial activity. These derivatives demonstrate the potential for developing new antimicrobial agents (Turan-Zitouni, Blache, & Güven, 2001).

Synthesis and Reactivity

Research into cyanomethyl derivatives of imidazo[1,2-a]pyridine and related structures has explored their synthesis and subsequent reactivity, leading to the formation of compounds with interesting biological and chemical properties (Kutrov, Kovalenko, & Volovenko, 2008). The study examined reactions like nitration, bromination, and acylation, highlighting the versatility of these derivatives in synthetic chemistry.

Microwave-Assisted Synthesis

The microwave-assisted synthesis of novel compounds based on imidazo- and pyrimidopyrido thieno[2,3-d]pyrimidines from related ethyl esters showcases an efficient method for producing complex heterocyclic compounds, which could have various scientific applications (Ahmed, Ameen, & Abdel-latif, 2005).

Novel Derivatives Synthesis

Studies on the synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and its derivatives reveal the potential for creating new compounds with diverse functional groups, which could be used in further pharmacological or material science research (Stanovnik et al., 2008).

Fused Pyridothienopyrimidines Synthesis

The creation of fused pyridothienopyrimidines from ethyl ester precursors provides insights into the synthesis of complex heterocyclic systems that could have applications in the development of new therapeutic agents (Ahmed, Ameen, & Abdel-latif, 2006).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, have been found to interact with a broad spectrum of biological targets . For instance, some imidazo[1,2-a]pyridines have been found to inhibit enzymes like COX-1 and COX-2 .

Mode of Action

It’s known that imidazo[1,2-a]pyridines can interact with their targets in various ways, often leading to inhibition or modulation of the target’s activity .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to influence many cellular pathways necessary for the proper functioning of various cells .

Result of Action

Some imidazo[1,2-a]pyridines have been found to exhibit anti-inflammatory effects .

Future Directions

Given the wide range of biological activities displayed by imidazo[1,2-a]pyridines, they continue to be an active area of research in medicinal chemistry. Future research will likely focus on developing new synthetic methods and exploring new biological activities.